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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of the
rare borate mineral, nobleite. The information is curated for a technical audience to support
research, scientific analysis, and potential applications in fields such as drug development.

General and Chemical Properties

Nobleite is a hydrated calcium borate mineral first discovered in 1961 in Death Valley,
California.[1][2][3] It is named in honor of Levi F. Noble for his significant geological
contributions to the Death Valley region.[1][2][4] The mineral is categorized as a phylloborate.

[1]3]

The chemical formula for nobleite is CaBesO9(OH)2-3H20.[1][2][3][4] It is composed of calcium,
boron, oxygen, and hydrogen.[2][4] The molecular weight of nobleite is 336.99 gm.[5]
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Chemical Composition Weight Percentage Oxide Percentage
Calcium (Ca) 11.89% 16.64% (CaO)
Boron (B) 19.25% 61.98% (B203)
Hydrogen (H) 2.39% 21.38% (H20)
Oxygen (O) 66.47%

Total 100.00% 100.00%

Table 1: Elemental and oxide composition of nobleite.[5]

An empirical formula for nobleite is given as CaBsO9(OH)2-3(H20).[5]

Crystallographic Properties

Nobleite crystallizes in the monoclinic system, belonging to the prismatic crystal class (2/m).[1]
[3][4] Its space group is P21/a.[4][6][7] The crystal structure of nobleite is built upon a
fundamental building block of three BOa4 tetrahedra and three BOs triangles.[4][8] These blocks
polymerize into sheets parallel to the {100} plane, with calcium cations located in the voids
within these sheets and water molecules situated between them.[4][8]
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Crystallographic Parameter

Value

Crystal System

Monoclinic

Crystal Class

Prismatic (2/m)

Space Group P21/a

a 14.56 A[5][6][7]

b 8.016 A[5][6][7]

c 9.838 A[5][6][7]

B 111.8°[5]

a:b:c ratio 1.8163:1:1.2272[5]

Unit Cell Volume (V)

1066.11 A3[5]

Z (formula units per unit cell)

4A[5][6]

Table 2: Crystallographic data for nobleite.

Physical Properties

Nobleite is a transparent mineral that can appear colorless to white.[1][2][6] It exhibits a sub-

vitreous luster, which can appear pearly on its cleavage surfaces.[1][4]
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Physical Property

Value / Description

Color Colorless, White[1][2][4]1[5]
Streak White[1][2][4]
Luster Sub-Vitreous, Pearly[1][4]

Hardness (Mohs scale)

3[E2I[4105]07]

Tenacity Sectile[1][4]

Cleavage Perfect on {100}, Indistinct on {001}[4][5]
Fracture Irregular/Uneven[1][4]

Density (Measured) 2.09 glem3[4][5][7]

Density (Calculated)

2.098 g/cm3[4][7]

Radioactivity

Not Radioactive[5]

Table 3: Physical properties of nobleite.

Optical Properties

Optically, nobleite is biaxial positive.[4][5][6] Its refractive indices have been determined to be
na = 1.500, n3 = 1.520, and ny = 1.554.[4][6][7]

Optical Property

Value

Optical Class

Biaxial (+)[4][5][6]

Refractive Indices

na = 1.500(3), nP = 1.520(2), ny = 1.554(2)[4][7]

Birefringence (Max)

0.0540[5]

2V (Measured)

76°[4][5](7]

2V (Calculated)

78°[4][5]

Table 4: Optical properties of nobleite.
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Experimental Protocols

The characterization of nobleite's fundamental properties relies on a suite of standard
mineralogical techniques. While specific experimental details for the original characterization of
nobleite are not fully detailed in the provided search results, a general workflow can be

inferred based on modern mineralogical practices.

Workflow for Mineral Characterization

Field Collection & Preliminary Analysis

Sample Collection
e.g., Death Valley)

Visual Identification

(Color, Luster, Habit)

Hardness Test
(Mohs Scale)

Streak Test

Laboratory Analysis

\ Chemical Analysis
ayiiacionl D) (e.g., Electron phic Microscope) (e.g., Pycnometry)

‘ ‘ Optical Mineralogy Density Measurement
Dy i Dy r“ i }etermines Determines Determines Determines
Cell Parameters Space Group @ Chemical Formula Refractive Indices 2V Angle

Determines

Measured Density
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Click to download full resolution via product page
Caption: Generalized workflow for the characterization of a mineral like nobleite.
Methodologies:

o X-ray Diffraction (XRD): Single-crystal or powder XRD is essential for determining the crystal
structure, including the unit cell dimensions, space group, and crystal system. For nobleite,
this would involve mounting a crystal or a powdered sample in an X-ray diffractometer and
analyzing the resulting diffraction pattern.

o Chemical Analysis: Techniques such as electron microprobe analysis (EMPA) or wet
chemical analysis are used to determine the elemental composition of the mineral. This data
is then used to calculate the empirical and chemical formulas.

» Optical Mineralogy: This involves preparing a thin section of the mineral and observing its
properties under a petrographic microscope. Key properties determined include the
refractive indices (using immersion oils), birefringence, and the 2V angle.

o Physical Property Measurements:

o Hardness: Determined by scratching the mineral with materials of known hardness on the
Mohs scale.

o Density: Measured using techniques like pycnometry or by observing the mineral's
suspension in heavy liquids of known density.

o Cleavage and Fracture: Observed by examining how the mineral breaks.

Occurrence and Association

Nobleite is a secondary mineral that forms from the weathering of other borate minerals,
specifically colemanite and priceite.[1][7][9] It is typically found as a recent incrustation in
altered olivine basalt and basaltic clastic rocks.[1][6]

The type locality for nobleite is in the Furnace Creek district of Death Valley, Inyo County,
California, USA.[1][4] It has also been identified in locations in Chile and Argentina.[1][2][3]
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Nobleite is commonly associated with a variety of other minerals, including:

Colemanite[1][4][7]
« Meyerhofferite[1][4][7]
« Gowerite[1][7]

« Ulexite[1][7]

e Ginorite[1][7]

« Sassolite[1][7]

» Gypsum([1][7]

* Manganese oxides[1][6]

Logical Relationship of Formation

Primary Minerals & Host Rock

Colemanite Veins Priceite Veins Altered Basaltic Rocks

Weathering Processes
(e.g., hydration, dissolution)

Nobleite Formation Associated Secondary Minerals

(as incrustations) (Ulexite, Gowerite, etc.)

Click to download full resolution via product page

Caption: Formation pathway of nobleite through the weathering of primary borate minerals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Nobleite]. BenchChem, [2025]. [Online PDF]. Available at:
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nobleite-mineral]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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